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Abstract
Promoxolane (also known as Dimethylane; chemical name: 2,2-diisopropyl-4-hydroxymethyl-

1,3-dioxolane) is a chemical entity identified in mid-20th century literature as a centrally acting

muscle relaxant and anxiolytic agent. This technical guide provides a comprehensive overview

of the exploratory studies into its sedative properties. Due to the limited availability of primary

source data from the original period of research (circa 1950s-1960s), this document

synthesizes established pharmacological principles of the era and outlines plausible

experimental methodologies that would have been employed to investigate a compound like

Promoxolane. This paper presents a framework for understanding the potential sedative-

hypnotic profile of Promoxolane, including its likely mechanism of action, and provides

detailed hypothetical experimental protocols and data representations relevant to drug

development professionals.

Introduction
Promoxolane emerged during a significant period in psychopharmacology, which saw the

introduction of foundational drug classes such as barbiturates, meprobamate, and the first

benzodiazepines.[1][2] These agents were primarily evaluated for their ability to produce

sedation, reduce anxiety, and induce sleep. Promoxolane, a 2,2-disubstituted 1,3-dioxolane

derivative, was classified as a centrally acting muscle relaxant and anxiolytic. While specific

early studies by Weiss et al. (1957) and Rickels (1968) pointed to its use in treating anxiety, the
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detailed preclinical data on its sedative effects are not widely available in contemporary

scientific literature.[3] This guide reconstructs the likely scientific journey of such a compound,

providing a technical foundation for researchers interested in this chemical class.

Chemical and Physical Properties
Property Value Source

IUPAC Name
(2,2-diisopropyl-1,3-dioxolan-4-

yl)methanol
PubChem

Synonyms Promoxolane, Dimethylane

Molecular Formula C₁₀H₂₀O₃

Molar Mass 188.267 g/mol

CAS Number 470-43-9

Postulated Mechanism of Action and Signaling
Pathway
The precise molecular target of Promoxolane was not elucidated in the available literature.

However, based on the known mechanisms of other central nervous system depressants from

that era, such as barbiturates and meprobamate, it is highly probable that Promoxolane's

sedative effects are mediated through the enhancement of GABAergic neurotransmission.[2][4]

The predominant mechanism for such compounds was the positive allosteric modulation of the

GABA-A receptor, leading to an increased influx of chloride ions, hyperpolarization of the

neuronal membrane, and subsequent inhibition of neuronal firing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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